2-methyl-3-nitro-N-[3-(trifluoromethyl)phenyl]benzamide
Overview
Description
2-methyl-3-nitro-N-[3-(trifluoromethyl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as TFB-TN and is commonly used as a synthetic intermediate in the preparation of other compounds.
Scientific Research Applications
Polymer Synthesis and Properties
- New poly(arylene ether amide)s with trifluoromethyl pendent groups were synthesized using a nucleophilic nitro displacement reaction of AB-type monomers, including 4-Nitro-3-trifluoromethyl-[N-(4-hydroxyphenyl)]benzamide and 4-nitro-3-trifluoromethyl-[N-(3-hydroxyphenyl)]benzamide. These polymers showed high molecular weights and glass transition temperatures and were soluble in common organic solvents, forming transparent films upon casting (Lee & Kim, 2002).
Crystal Structure Analysis
- Studies on the crystal structure of similar compounds, such as 2-Nitro-N-(4-nitrophenyl)benzamide, revealed specific characteristics like dihedral angles between aromatic rings and orientation of nitro groups. These findings contribute to understanding the molecular geometry and intermolecular interactions of related compounds (Saeed, Hussain & Flörke, 2008).
Organic Synthesis and Characterization
- Synthesis of a series of N-(substituted phenyl)-2-methyl-4-(4-(4-(trifluoromethyl)-2-nitrophenoxy) phenyl)-1,4-dihydropyrimido[1,2-a] benzimidazole-3-carboxamide products from related compounds, showcasing diverse organic synthesis applications. The structural confirmation of these products was supported by spectroscopic and elemental analysis (Shukla & Chauhan, 2016).
Spectroscopic Analysis and DFT Studies
- Synthesis and spectroscopic analysis of N-(2-methyl-5-nitro-phenyl)benzamide were conducted, highlighting its potential in materials science. Density Functional Theory (DFT) was used for theoretical analysis, and the single crystal was grown using a slow evaporation technique (Prabukanthan et al., 2021).
Antitubercular Drug Precursors
- The compound has been used as a precursor in synthesizing antituberculosis drug candidates, specifically in the creation of 8-nitro-1,3-benzothiazin-4-ones (Richter et al., 2021).
Methylation in Organic Chemistry
- Research on methylation of C-H bonds in benzamides using phenyltrimethylammonium salts highlights another application in organic synthesis (Uemura, Yamaguchi & Chatani, 2016).
Corrosion Inhibition Studies
- N-Phenyl-benzamide derivatives have been studied for their effectiveness in inhibiting the acidic corrosion of mild steel. This application is crucial in industrial material science (Mishra et al., 2018).
Antimicrobial Properties
- New acylthiourea derivatives, including related benzamide compounds, have shown significant antimicrobial activity against various bacterial and fungal strains, indicating their potential as novel anti-microbial agents (Limban, Marutescu & Chifiriuc, 2011).
Properties
IUPAC Name |
2-methyl-3-nitro-N-[3-(trifluoromethyl)phenyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3N2O3/c1-9-12(6-3-7-13(9)20(22)23)14(21)19-11-5-2-4-10(8-11)15(16,17)18/h2-8H,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQEQFJYYETUTSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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